2-((6-Amino-2-((2-(2-hydroxyethoxy)ethyl)amino)-5-nitropyrimidin-4-yl)amino)ethanol

• IUPAC Name: 2-[[6-amino-2-[2-(2-hydroxyethoxy)ethylamino]-5-nitropyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C10H18N6O5/c11-8-7(16(19)20)9(12-1-3-17)15-10(14-8)13-2-5-21-6-4-18/h17-18H,1-6H2,(H4,11,12,13,14,15)
• InChI Key: ZVWQPSNEHNCGSI-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC1=NC(=NC(=C1[N+](=O)[O-])N)NCCOCCO
• Molecular Formula: C10H18N6O5
• Molecular Weight: 302.29 g/mol

Description

2-((6-Amino-2-((2-(2-hydroxyethoxy)ethyl)amino)-5-nitropyrimidin-4-yl)amino)ethanol is a useful research compound. Its molecular formula is C10H18N6O5 and its molecular weight is 302.291. The purity is usually 95%.
BenchChem offers high-quality 2-((6-Amino-2-((2-(2-hydroxyethoxy)ethyl)amino)-5-nitropyrimidin-4-yl)amino)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-Amino-2-((2-(2-hydroxyethoxy)ethyl)amino)-5-nitropyrimidin-4-yl)amino)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Potential Anticancer Agents

Research has demonstrated the synthesis of novel compounds with potential as anticancer agents. For example, pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines have been synthesized and evaluated for their effects on the proliferation and mitotic index of cultured cells and on the survival of mice bearing leukemia, showing significant anticancer activity (Temple et al., 1983).

Antimicrobial and Antihypoxic Activity

Compounds synthesized from reactions involving 2-(2-aminoethoxy)ethanol have shown antimicrobial activity. Specifically, 5-aryl-4-acyl-3-hydroxy-1-[2-(2-hydroxyethoxy)ethyl]-3-pyrrolin-2-ones were studied for their antimicrobial properties, indicating a potential application in combating microbial infections (Gein et al., 2015). Additionally, the antihypoxic activity of similar compounds has been researched, suggesting their potential in treating conditions related to hypoxia (Gein et al., 2015).

Novel Synthesis Methods and Characterization

The literature describes innovative synthesis methods and the characterization of new compounds. For instance, a one-pot synthesis approach for Ethyl 7,12-Dihydro-1,3,6,7,12-pentaazapleiadene-5-carboxylates demonstrates the versatility and efficiency of modern synthetic chemistry techniques (Basetti et al., 2015). Another study focuses on the synthesis and characterization of new (1,3-Oxazepine) derivatives from 6-methyl 2-thiouracil, investigating their biological activity and highlighting the potential for developing new therapeutic agents (Mohammad et al., 2017).